Cas no 2227834-55-9 (rac-(1R,3R)-2,2-dimethyl-3-(2,3,5,6-tetrafluorophenyl)cyclopropan-1-amine)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-(2,3,5,6-tetrafluorophenyl)cyclopropan-1-amine
• CAS No: 2227834-55-9
• MF: C₁₁H₁₁F₄N
• MW: 233.205356836319
• CID: 6149886
• PubChem ID: 165651971
• Update Time: 2025-08-05

rac-(1R,3R)-2,2-dimethyl-3-(2,3,5,6-tetrafluorophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-(2,3,5,6-tetrafluorophenyl)cyclopropan-1-amine
• EN300-1819916
• 2227834-55-9

• Inchi： 1S/C11H11F4N/c1-11(2)7(10(11)16)6-8(14)4(12)3-5(13)9(6)15/h3,7,10H,16H2,1-2H3/t7-,10-/m0/s1
• InChI Key： MFTCYYVPFHTJEH-XVKPBYJWSA-N
• SMILES： FC1C(=CC(=C(C=1[C@H]1[C@@H](C1(C)C)N)F)F)F

Computed Properties

• Exact Mass: 233.08276200g/mol
• Monoisotopic Mass: 233.08276200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-(2,3,5,6-tetrafluorophenyl)cyclopropan-1-amine

Professional Introduction to rac-(1R,3R)-2,2-dimethyl-3-(2,3,5,6-tetrafluorophenyl)cyclopropan-1-amine (CAS No. 2227834-55-9)

Rac-(1R,3R)-2,2-dimethyl-3-(2,3,5,6-tetrafluorophenyl)cyclopropan-1-amine (CAS No. 2227834-55-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of cyclopropanamine derivatives, which are known for their unique structural features and potential biological activities. The presence of a cyclopropane ring in its molecular structure imparts rigidity and stability, making it a valuable scaffold for drug design and development.

Thetetrafluorophenyl substituent at the third position of the cyclopropane ring is a key feature that contributes to the compound's distinct chemical and biological properties. The fluorine atoms introduce electron-withdrawing effects, which can modulate the electronic properties of the aromatic ring and influence its interactions with biological targets. This structural motif has been widely explored in the development of novel pharmaceutical agents due to its ability to enhance binding affinity and selectivity.

In recent years, there has been a growing interest in cyclopropanamine derivatives as potential therapeutic agents. These compounds have shown promise in various preclinical studies as modulators of enzyme activity and receptor binding. Specifically, rac-(1R,3R)-2,2-dimethyl-3-(2,3,5,6-tetrafluorophenyl)cyclopropan-1-amine has been investigated for its potential role in inhibiting certain enzymes involved in inflammatory pathways. Preliminary studies suggest that this compound may exhibit anti-inflammatory properties by interacting with specific protein targets.

The synthesis of rac-(1R,3R)-2,2-dimethyl-3-(2,3,5,6-tetrafluorophenyl)cyclopropan-1-amine involves a multi-step process that requires precise control over reaction conditions and stereochemistry. The introduction of the cyclopropane ring is typically achieved through cyclopropanation reactions, which can be performed using various reagents such as carbonyl ylides or diazo compounds. The subsequent functionalization of the aromatic ring with fluorine atoms adds an additional layer of complexity to the synthesis but is crucial for achieving the desired biological activity.

Thetetrafluorophenyl group not only enhances the electronic properties of the molecule but also contributes to its metabolic stability. Fluorinated aromatic compounds are known to exhibit increased resistance to degradation by metabolic enzymes, which can lead to prolonged half-lives and improved bioavailability. This characteristic makes rac-(1R,3R)-2,2-dimethyl-3-(2,3,5,6-tetrafluorophenyl)cyclopropan-1-amine an attractive candidate for further development as a therapeutic agent.

In addition to its potential anti-inflammatory applications, rac-(1R,3R)-2,2-dimethyl-3-(2,3,5,6-tetrafluorophenyl)cyclopropan-1-amine has also been explored for its possible role in other therapeutic areas. For instance, its structural framework suggests that it may interact with neurotransmitter receptors or ion channels, making it a candidate for treating neurological disorders. Furthermore, the compound's ability to modulate enzyme activity could make it useful in addressing metabolic diseases or cancer-related pathways.

The investigation of rac-(1R,3R)-2,2-dimethyl-3-(2,3,5,6-tetrafluorophenyl)cyclopropan-1-amine has been supported by several recent studies that highlight its pharmacological profile. These studies have utilized both in vitro and in vivo models to evaluate its biological activity. In cell-based assays，the compound has demonstrated significant inhibition of target enzymes with high selectivity，indicating its potential as a lead compound for drug development. Animal models have further supported these findings，showing promising results in reducing inflammation and improving disease symptoms.

Thetetrafluorophenyl substituent plays a critical role in determining the pharmacokinetic properties of rac-(1R，3R)-2，2-dimethyl-3-(2，3，5，6-tetrafluorophenyl)cyclopropan-l-am ine. Fluorine atoms can influence solubility、permeability、and metabolic stability，all of which are important factors in drug design。The presence of these atoms can enhance binding affinity by increasing hydrophobic interactions with biological targets。Additionally，the metabolic stability provided by fluorination can lead to longer half-lives，allowing for less frequent dosing and improved patient compliance。

The synthesis of this compound also highlights advancements in synthetic methodologies that have enabled the efficient preparation of complex molecules. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the cyclopropane ring and introducing fluorine atoms with high precision. These methods not only improve yield but also allow for greater control over stereochemistry，which is essential for achieving biologically active compounds。

The future development of rac-(1R，3R)- 2， 22-dimethyl-S( 23， 35， 65-tetrafluoro pheny l )cyc lo pro pan-l-am ine will likely involve further optimization of its pharmacological profile through structure-based drug design。By modifying various functional groups within the molecule，researchers can fine-tune its activity、selectivity、and pharmacokinetic properties。Additionally，combinatorial chemistry approaches may be employed to generate libraries of related compounds for high-throughput screening。This will accelerate the identification of novel derivatives with enhanced therapeutic potential。

In conclusion،rac-(1R， 33)-22-dimethyl-S(23S35S65-tetrafluoro pheny l )cyc lo pro pan-l-am ine (CAS No。22278834-S55-S9) is a promising compound with significant potential in pharmaceutical applications。Its unique structural features、including the cyclopropane ring and tetrafluoro phenyl substituent、make it an attractive scaffold for drug design。Recent studies have highlighted its anti-inflammatory properties and potential applications in treating various diseases。Advancements in synthetic methodologies have enabled efficient preparation of this compound，facilitating further research and development。With continued investigation ，rac(13S33S)-22dimethy l -S(23S35S65-tetra fluoro pheny l )cyc lo pro pan-l-am ine holds great promise as a future therapeutic agent。